Cas no 1794814-52-0 (1-Oxo Colterol-d9)

• Product Name: 1-Oxo Colterol-d9
• CAS No: 1794814-52-0
• CID: 4553973
• Update Time: 2025-05-26

1-Oxo Colterol-d9 Chemical and Physical Properties

Names and Identifiers

• 1-Oxo Colterol-d9

Additional information on 1-Oxo Colterol-d9

Professional Introduction to Compound with CAS No. 1794814-52-0 and Product Name: 1-Oxo Colterol-d9

The compound with the CAS number 1794814-52-0 and the product name 1-Oxo Colterol-d9 represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, a deuterated derivative of Colterol, has garnered considerable attention due to its unique structural properties and potential applications in medicinal research. The introduction of deuterium atoms (denoted by the suffix "-d9") into the molecular structure not only enhances the stability of the compound but also offers insights into metabolic pathways and drug interactions, making it a valuable tool for both academic research and industrial development.

Colterol, a naturally occurring compound, has been studied for its pharmacological properties, particularly in the context of anti-inflammatory and immunomodulatory effects. The modification of Colterol to produce 1-Oxo Colterol-d9 involves sophisticated synthetic methodologies that ensure high purity and isotopic specificity. The use of deuterium labeling is a cutting-edge technique in drug discovery, allowing researchers to probe the kinetics of metabolic processes without interfering with natural biological pathways. This approach is particularly useful in understanding how drugs are metabolized and eliminated from the body, which is critical for optimizing therapeutic efficacy and minimizing side effects.

The structural integrity of 1-Oxo Colterol-d9 is further reinforced by its molecular configuration, which includes a hydroxyl group at the 1-position and a deuterated carbon at the 9-position. This specific arrangement imparts unique spectroscopic properties, making it amenable to advanced analytical techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. These techniques are essential for elucidating the compound's behavior in vitro and in vivo, providing researchers with detailed insights into its pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 1-Oxo Colterol-d9 in modulating immune responses, particularly in conditions where inflammation plays a significant role. The compound's ability to interact with specific biological targets has been explored through computational modeling and experimental validation. Preliminary findings suggest that 1-Oxo Colterol-d9 may serve as a potent immunomodulator, offering therapeutic benefits in autoimmune diseases and chronic inflammatory disorders. The deuterium-labeled version enhances the compound's bioavailability while reducing its susceptibility to rapid degradation, thereby improving its clinical relevance.

In the realm of drug development, 1-Oxo Colterol-d9 represents a paradigm shift towards precision medicine. By leveraging isotopic labeling, researchers can design drugs that are more predictable and less prone to variability among patients. This approach aligns with the broader goals of personalized medicine, where treatments are tailored to individual genetic profiles and metabolic rates. The use of 1-Oxo Colterol-d9 as a research tool enables scientists to gather high-fidelity data on drug metabolism, which can be translated into more effective dosing regimens and combination therapies.

The synthesis of 1-Oxo Colterol-d9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems and purification techniques are employed to achieve this level of sophistication. The process underscores the importance of innovation in synthetic chemistry, particularly in producing complex molecules that have significant therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing these synthetic methodologies.

From a regulatory perspective, compounds like 1-Oxo Colterol-d9 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have established guidelines for evaluating deuterated drugs, emphasizing their unique characteristics compared to conventional pharmaceuticals. These guidelines cover aspects such as pharmacokinetic studies, toxicity assessments, and formulation development.

The future prospects of 1-Oxo Colterol-d9 are promising, with ongoing research exploring its potential applications in various therapeutic areas. Its ability to modulate immune responses makes it a candidate for treating not only inflammatory conditions but also infectious diseases where immune dysregulation is a key factor. Additionally, its use as a probe molecule in metabolic studies could lead to novel insights into disease mechanisms and potential therapeutic targets.

In conclusion, 1-Oxo Colterol-d9 exemplifies the intersection of chemistry, biology, and medicine. Its unique properties make it a valuable asset in both academic research and pharmaceutical development. As our understanding of molecular interactions continues to evolve, 1-Oxo Colterol-d9 will likely play an increasingly important role in shaping future treatments for a wide range of diseases.